Cas no 158554-90-6 ((4S)-3-Benzyl-4-(propan-2-yl)-1,3-thiazolidine-2-thione)

(4S)-3-Benzyl-4-(propan-2-yl)-1,3-thiazolidine-2-thione is a chiral thiazolidine-2-thione derivative characterized by its stereospecific (4S) configuration. This compound serves as a valuable intermediate in asymmetric synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and agrochemicals. The presence of the benzyl and isopropyl substituents enhances its utility in stereoselective transformations, while the thione moiety offers reactivity for further functionalization. Its well-defined stereochemistry ensures high selectivity in reactions such as nucleophilic additions or cyclizations. The compound is typically employed in catalytic and stoichiometric applications where chiral induction is critical. Its stability under standard conditions makes it a practical choice for synthetic workflows requiring precise control over molecular architecture.
(4S)-3-Benzyl-4-(propan-2-yl)-1,3-thiazolidine-2-thione structure
158554-90-6 structure
Product Name:(4S)-3-Benzyl-4-(propan-2-yl)-1,3-thiazolidine-2-thione
CAS No:158554-90-6
MF:C13H17NS2
MW:251.410780668259
MDL:MFCD25372724
CID:2779881
PubChem ID:71350996
Update Time:2025-08-10

(4S)-3-Benzyl-4-(propan-2-yl)-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

    • DTXSID70776765
    • (S)-3-Benzyl-4-isopropylthiazolidine-2-thione
    • (4S)-3-Benzyl-4-(propan-2-yl)-1,3-thiazolidine-2-thione
    • 158554-90-6
    • DTXCID00727508
    • 2-Thiazolidinethione, 4-(1-methylethyl)-3-(phenylmethyl)-, (4S)-
    • MDL: MFCD25372724
    • Inchi: 1S/C13H17NS2/c1-10(2)12-9-16-13(15)14(12)8-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3/t12-/m1/s1
    • InChI Key: LABWDBYSVPORGG-GFCCVEGCSA-N
    • SMILES: S1C(N(CC2C=CC=CC=2)[C@H](C1)C(C)C)=S

Computed Properties

  • Exact Mass: 251.08024189Da
  • Monoisotopic Mass: 251.08024189Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 60.6Ų

(4S)-3-Benzyl-4-(propan-2-yl)-1,3-thiazolidine-2-thione Pricemore >>

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